Silane, (3-isothiocyanatopropyl)trimethoxy-

• CAS RN: 122055-02-1
• Molecular Formula: C7H15NO3SSi
• Molecular Weight: 221.35 g/mol
• IUPAC Name: 3-isothiocyanatopropyl(trimethoxy)silane
• InChI: InChI=1S/C7H15NO3SSi/c1-9-13(10-2,11-3)6-4-5-8-7-12/h4-6H2,1-3H3
• InChI Key: JAURRRGHEBOVOF-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](CCCN=C=S)(OC)OC

Description

Silane, (3-isothiocyanatopropyl)trimethoxy- is a useful research compound. Its molecular formula is C7H15NO3SSi and its molecular weight is 221.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a reaction container mixed were 53.8 g of 3-(trimethoxysilyl)propylamine and 600 ml of dry tetrahydrofuran (THF), with cooling to 0° C. To this solution, 34.2 g of carbon disulfide was added dropwise, and the mixture was stirred at 0° C. for 5 hours in a nitrogen atmosphere. Then, a solution of 61.9 g of dicyclohexyl carbodiimide in 180 ml of dry THF and 3 g of triethylamine were added thereto, and the mixture was allowed to react at 40° C. for 5 hours. THF was removed from the reaction mixture obtained, and the residue was extracted with n-hexane. Then n-hexane was removed from the extract under reduced pressure, and the residue was distilled under reduced pressure, to obtain γ-isothiocyanatopropyltrimethoxysilane.